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Executive Summary
trans-4-Propylcyclohexanemethanol (CAS: 71458-06-5), often abbreviated as 3CMOH, is a

highly specialized cycloaliphatic primary alcohol. Characterized by its unique trans-1,4-

disubstituted stereochemistry, this compound serves as a critical building block in the synthesis

of advanced nematic liquid crystals, active pharmaceutical ingredients (APIs), and complex

fragrance profiles[1].

This whitepaper provides an in-depth analysis of its physicochemical properties, structural

advantages, and a validated synthetic methodology, designed specifically for researchers and

engineers in materials science and drug development.

Core Physicochemical Properties
The utility of trans-4-Propylcyclohexanemethanol is intrinsically linked to its physical and

chemical profile. The trans-configuration is thermodynamically favored, allowing both the propyl
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chain and the hydroxymethyl group to occupy equatorial positions on the cyclohexane chair

conformation. This minimizes 1,3-diaxial steric strain and enforces a rigid, linear, rod-like

molecular geometry—a fundamental prerequisite for mesogenic (liquid crystal) alignment.

Below is a summary of its core quantitative physicochemical data[2]:

Property Value Mechanistic Implication

CAS Number 71458-06-5
Unique chemical registry

identifier.

Molecular Formula C₁₀H₂₀O
Aliphatic nature ensures low

optical birefringence.

Molecular Weight 156.267 g/mol

Low molecular weight

facilitates high volatility and

low viscosity.

Density 0.872 g/cm³
Standard for non-halogenated

cycloaliphatic alcohols.

Boiling Point 222.5 °C (at 760 mmHg)

High thermal stability; suitable

for high-temperature

esterifications.

Flash Point 96.45 °C
Requires standard flammable

liquid handling protocols.

XLogP3 (Lipophilicity) 2.585

Optimal hydrophobic anchor

for pharmaceutical target

binding.

Topological Polar Surface Area 20.23 Å²

Dictated entirely by the primary

hydroxyl group; excellent

membrane permeability.

Synthetic Methodology & Workflow
The industrial and laboratory-scale synthesis of trans-4-Propylcyclohexanemethanol relies

on the aggressive, yet chemoselective, reduction of trans-4-n-propylcyclohexane carboxylic
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acid[3].

Self-Validating Experimental Protocol: Lithium
Aluminum Hydride (LiAlH₄) Reduction
Expertise & Causality: LiAlH₄ is selected over milder reducing agents (like NaBH₄) because

carboxylic acids are highly resistant to reduction. Dry diethyl ether is utilized as the solvent to

coordinate the lithium ions, enhancing the electrophilicity of the carbonyl carbon while

preventing violent, exothermic hydrolysis of the hydride.

Step-by-Step Methodology:

Preparation: Suspend 11.4 g (0.3 mol) of LiAlH₄ in 300 mL of anhydrous diethyl ether under

an inert argon atmosphere. Validation: The suspension should appear uniformly gray without

clumping, indicating active, unoxidized hydride.

Addition: Dissolve 23.8 g (0.14 mol) of trans-4-n-propylcyclohexane carboxylic acid in 150

mL of dry ether. Add this solution dropwise to the LiAlH₄ suspension at 0 °C to control the

exothermic evolution of hydrogen gas.

Reflux: Once addition is complete, heat the reaction mixture to reflux (approx. 35 °C) for

exactly 2 hours to drive the reduction to completion.

Quenching (Fieser-style modification): Cool the flask to 0 °C. Carefully decompose the

unreacted LiAlH₄ by slowly adding water dropwise until hydrogen evolution ceases.

Causality: This neutralizes the active hydride safely before acid introduction.

Acidic Workup: Pour the reaction mixture into 20% hydrochloric acid (HCl) and stir

vigorously. Validation: Check the aqueous phase pH; it must be < 2. This confirms the

complete destruction of the aluminate complexes, solubilizing the aluminum salts and

releasing the free alcohol into the organic phase.

Extraction & Purification: Extract the product with diethyl ether. Wash the combined organic

phases with distilled water to remove residual acid, dry over anhydrous MgSO₄, and

concentrate under reduced pressure. Validation: GC-MS or TLC should confirm the complete

disappearance of the carboxylic acid peak/spot, verifying a >95% yield of the primary

alcohol.
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Caption: Synthetic workflow for trans-4-Propylcyclohexanemethanol via LiAlH4 reduction.
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Applications in Liquid Crystal (LC) Technologies
In the realm of advanced materials, companies like4[4] utilize 3CMOH as a cornerstone

intermediate for synthesizing nematic liquid crystals.

When the primary alcohol of 3CMOH is esterified or etherified to an aromatic or fluorinated

core, the resulting liquid crystal monomer exhibits highly desirable properties[1]:

Low Optical Anisotropy (Δn): Unlike highly conjugated biphenyl systems, the fully saturated

cyclohexane ring does not strongly interact with polarized light, reducing unwanted

birefringence in high-contrast displays.

Low Rotational Viscosity (γ1): The flexible, unbranched propyl chain and the lack of pi-pi

stacking interactions allow the molecules to rotate rapidly under an applied electric field,

drastically improving the response time of LCD panels.

trans-1,4-Cyclohexane Ring

Low Rotational Viscosity (γ1)Low Optical Anisotropy (Δn)

Equatorial Propyl Chain Methanol Moiety

Site for Esterification/
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Fast-Response Nematic LCDs
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Caption: Structure-property relationships of 3CMOH driving liquid crystal performance.

Pharmaceutical and Fragrance Applications
Beyond materials science, the 1[1] is expanding due to its utility in organic synthesis for drug

development and perfumery.
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Drug Development: With an XLogP3 of 2.585[2], 3CMOH is an ideal lipophilic fragment.

When conjugated to a pharmacophore, it enhances the molecule's ability to cross the blood-

brain barrier and cellular lipid bilayers without rendering the drug excessively greasy (which

would lead to poor aqueous solubility).

Fragrance: The volatility profile (Boiling Point: 222.5 °C)[2] and cycloaliphatic structure impart

unique olfactory notes, acting as a stable, slow-release base note in complex fragrance

formulations.
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physicochemical-landscape-of-trans-4-propylcyclohexanemethanol-a-comprehensive-
technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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